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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of barium
periodate [Ba(IO₄)₂]. Due to a lack of specific quantitative solubility data in readily available

scientific literature, this document focuses on its qualitative solubility characteristics, outlines

detailed experimental protocols for its determination, and provides context by comparing its

expected solubility to other barium salts.

Introduction to Barium Periodate
Barium periodate is an inorganic compound with the chemical formula Ba(IO₄)₂. It is a salt

consisting of the barium cation (Ba²⁺) and the periodate anion (IO₄⁻). It is known to be a strong

oxidizing agent. The anhydrous form of barium periodate has a molecular weight of 519.13

g/mol . While its properties are not as extensively documented as some other barium salts, it is

generally characterized as being sparingly soluble in water.[1] This low solubility is a key

characteristic that influences its potential applications and its behavior in aqueous

environments.

Quantitative Solubility Data
A thorough review of scientific databases and literature did not yield specific quantitative

solubility data for barium periodate, such as its solubility product constant (Ksp) or solubility in

grams per 100 mL. However, for context, the following table presents the solubility product
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constants of other barium salts. This comparison can provide an approximate understanding of

barium periodate's low solubility characteristics.

Compound Name Formula Ksp at 25°C

Barium Iodate Ba(IO₃)₂ 4.01 x 10⁻⁹

Barium Sulfate BaSO₄ 1.08 x 10⁻¹⁰

Barium Carbonate BaCO₃ 2.58 x 10⁻⁹

Barium Chromate BaCrO₄ 1.17 x 10⁻¹⁰

Barium Periodate Ba(IO₄)₂ Data not available

Data sourced from various chemical data collections.

The Ksp values of other sparingly soluble barium salts are on the order of 10⁻⁹ to 10⁻¹⁰,

suggesting that barium periodate is also likely to have a very low solubility product constant.

Experimental Protocols for Solubility Determination
The solubility of a sparingly soluble salt like barium periodate can be determined using

several established experimental methods. Below are detailed protocols for two common

approaches.

Synthesis of Barium Periodate (General Approach)
A common method for the synthesis of sparingly soluble salts is through a precipitation

reaction. For barium periodate, this can be achieved by reacting a soluble barium salt with a

soluble periodate salt.

Materials:

A soluble barium salt (e.g., barium chloride, BaCl₂)

A soluble periodate salt (e.g., sodium periodate, NaIO₄ or periodic acid, H₅IO₆)

Deionized water
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Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:

Prepare a saturated solution of the soluble barium salt in deionized water.

Prepare a solution of the soluble periodate salt in deionized water.

Slowly add the periodate solution to the barium salt solution while stirring continuously. A

white precipitate of barium periodate will form.

Continue stirring for a set period to ensure complete precipitation and to allow the system to

reach equilibrium.

Separate the barium periodate precipitate from the solution by filtration.

Wash the precipitate with small amounts of cold deionized water to remove any soluble

impurities.

Dry the precipitate in a drying oven at a suitable temperature to obtain solid barium
periodate.

Determination of Solubility by Conductometry
This method relies on the principle that the conductivity of a solution of a sparingly soluble salt

is proportional to the concentration of its ions.

Materials:

Synthesized barium periodate

Deionized water with very low conductivity
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Conductivity meter and probe

Beaker

Magnetic stirrer and stir bar

Thermostatically controlled water bath

Procedure:

Calibrate the conductivity meter using standard potassium chloride solutions.

Add an excess of solid barium periodate to a known volume of deionized water in a beaker.

Place the beaker in a thermostatically controlled water bath to maintain a constant

temperature (e.g., 25°C).

Stir the solution vigorously using a magnetic stirrer to facilitate the dissolution of the salt until

the solution is saturated.

Allow the undissolved solid to settle.

Measure the conductivity of the saturated solution. Ensure that the reading is stable,

indicating that equilibrium has been reached.

Measure the conductivity of the deionized water used to prepare the solution.

The specific conductance of the barium periodate solution is calculated by subtracting the

conductivity of the deionized water from the conductivity of the saturated solution.

The molar solubility (S) can then be calculated using the following equation: S = (1000 * κ) /

Λ₀ where:

κ is the specific conductance of the salt

Λ₀ is the molar ionic conductance at infinite dilution (which is the sum of the molar ionic

conductances of Ba²⁺ and IO₄⁻ ions, obtainable from literature).
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The solubility product constant (Ksp) can be calculated from the molar solubility. For

Ba(IO₄)₂, the dissolution equilibrium is: Ba(IO₄)₂(s) ⇌ Ba²⁺(aq) + 2IO₄⁻(aq) Ksp = [Ba²⁺]

[IO₄⁻]² = (S)(2S)² = 4S³

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

sparingly soluble salt like barium periodate.
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Caption: Workflow for the synthesis and solubility determination of barium periodate.

Conclusion
While specific quantitative data on the solubility of barium periodate is not readily available, it

is established as a sparingly soluble salt. The experimental protocols outlined in this guide

provide a robust framework for researchers to determine its solubility and solubility product

constant. Understanding the solubility of barium periodate is crucial for its potential

applications in various fields, including as an oxidizing agent in chemical synthesis and for the

development of new materials. Further research is warranted to definitively quantify its aqueous

solubility and to explore its chemical properties in greater detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1603633#barium-periodate-solubility-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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